Cas no 877648-39-0 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate
• CAS No: 877648-39-0
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 6472214
• Update Time: 2025-05-20

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate
• Acetic acid, 2-phenoxy-, [6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]methyl ester

• Inchi： 1S/C14H15N3O4S/c1-10-13(19)17(14(22-2)16-15-10)9-21-12(18)8-20-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
• InChI Key： SLBXWXBAVMTEPO-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C(C)=NN=C1SC)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 454.0±51.0 °C(Predicted)
• pka: -0.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate

6-Methyl-3-(Methylsulfanyl)-5-Oxo-4,5-Dihydro-1,2,4-Triazin-4-Ylmethyl 2-Phenoxyacetate: A Comprehensive Overview

The compound CAS No. 877648-39-0, commonly referred to as 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-phenoxyacetate, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals and agrochemicals. The molecule's structure is characterized by a triazine ring system with substituents that confer distinct chemical reactivity and biological activity.

The triazine ring in this compound serves as a versatile scaffold for various functional groups. The presence of the methylsulfanyl group introduces sulfur-based chemistry, which can enhance the compound's stability and reactivity. Additionally, the phenoxyacetate moiety contributes to the molecule's ability to interact with biological systems, making it a promising candidate for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, highlighting its role in therapeutic interventions.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitutions and cyclizations. The incorporation of the methylsulfanyl group is achieved through thiolation reactions, while the phenoxyacetate moiety is introduced via esterification. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have also investigated alternative synthetic routes to improve efficiency and reduce costs.

The compound's physical properties are equally noteworthy. Its melting point and solubility characteristics make it suitable for formulation into various dosage forms. For instance, its solubility in organic solvents facilitates its use in lipid-based drug delivery systems. Moreover, its stability under different environmental conditions ensures its applicability in diverse settings.

Recent advancements in computational chemistry have enabled researchers to model the compound's interactions with biological targets at an atomic level. Molecular docking studies have revealed potential binding modes with key enzymes, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of its pharmacokinetic properties.

In the agricultural sector, the compound has shown promise as a herbicide due to its ability to inhibit essential plant enzymes without causing significant harm to non-target species. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling invasive weeds while maintaining crop health. This dual functionality underscores its versatility across different industries.

Despite its potential benefits, the compound's development faces challenges related to scalability and regulatory compliance. Ensuring consistent quality during large-scale production remains a critical concern. Additionally, rigorous safety assessments are required to confirm its suitability for human use and environmental compatibility.

In conclusion, CAS No. 877648-39-0 represents a cutting-edge chemical entity with multifaceted applications. Its unique structure and functional groups position it as a valuable asset in both pharmaceutical and agrochemical research. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound holds immense potential for driving innovation across various scientific domains.